Cas no 123106-21-8 (Fmoc-aoac-oh)

• Product Name: Fmoc-aoac-oh
• CAS No: 123106-21-8
• MF: C₁₇H₁₅NO₅
• MW: 313.304704904556
• MDL: MFCD01076133
• CID: 135967
• Update Time: 2025-11-02

Fmoc-aoac-oh Chemical and Physical Properties

Names and Identifiers

• 2-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)oxy)acetic acid
• 2-(9H-fluoren-9-ylmethoxycarbonylamino)oxyacetic acid
• Acetic acid,2-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]oxy]-
• Fmoc-3-(aminooxy)acetic acid
• FMOC-AMINOXYACETIC ACID
• Fmoc-AOAc-OH
• 9-fluorenylmethoxycarbonyl-aminooxyacetic acid
• AmbotzFAA0015
• Fmoc-Aoaa-OH
• Fmoc-Aoa-OH
• FmocNHOCH2COOH
• Fmoc-aoac-oh

• MDL： MFCD01076133
• Inchi： 1S/C17H15NO5/c19-16(20)10-23-18-17(21)22-9-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15H,9-10H2,(H,18,21)(H,19,20)
• InChI Key： XQLJEKGEUGUEJZ-UHFFFAOYSA-N
• SMILES： O(C(NOCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 313.09500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 84.86000
• LogP: 2.93220

Fmoc-aoac-oh Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-aoac-oh

Professional Introduction to Fmoc-aoac-oh (CAS No: 123106-21-8)

The compound Fmoc-aoac-oh (Chemical Abstracts Service Number: CAS No: 123106-21-8) is a specialized reagent widely utilized in the field of peptide synthesis and pharmaceutical research. This introduction provides a comprehensive overview of its properties, applications, and recent advancements in its use within the chemical and biomedical sectors.

Fmoc-aoac-oh stands for Fluorenylmethyloxycarbonyl amino acid with an orthoamino group. It is a derivative of amino acids, playing a crucial role in solid-phase peptide synthesis (SPPS). The Fmoc (Fluorenylmethyloxycarbonyl) group serves as an protecting group for the amino function of amino acids, while the aoac (amino acid with orthoamino group) moiety indicates the presence of an additional amino functionality, which is particularly useful in synthesizing complex peptides and proteins.

In recent years, the demand for high-purity peptides in pharmaceuticals and biotechnology has surged. The use of Fmoc-aoac-oh has become increasingly prominent due to its ability to enhance the efficiency and yield of peptide synthesis. Its stability under various reaction conditions makes it an ideal choice for researchers working on intricate peptide structures.

One of the most significant applications of Fmoc-aoac-oh is in the development of therapeutic peptides. These peptides have shown promise in treating a variety of diseases, including cancer, autoimmune disorders, and infectious diseases. The orthogonal protection offered by the Fmoc group allows for precise control over peptide bond formation, minimizing side reactions and improving overall yield.

Recent studies have highlighted the role of Fmoc-aoac-oh in modifying peptide sequences to enhance their biological activity. For instance, researchers have utilized this compound to create peptidomimetics, which are synthetic molecules designed to mimic the structure and function of natural peptides. These peptidomimetics have demonstrated improved pharmacokinetic properties, making them more effective as drug candidates.

The synthesis of complex proteins also benefits from the use of Fmoc-aoac-oh. Proteins are essential biological macromolecules involved in nearly all cellular processes. Their intricate structures make their synthesis challenging, but the use of this reagent simplifies the process by providing a reliable method for introducing new amino acids into a growing peptide chain.

In addition to its role in peptide synthesis, Fmoc-aoac-oh has found applications in analytical chemistry. Its fluorescence properties make it useful for detecting and quantifying peptides in various samples. This capability is particularly valuable in diagnostic assays where precise measurement of peptide concentrations is crucial.

The chemical industry has also embraced Fmoc-aoac-oh for its versatility in synthesizing novel compounds. Researchers are exploring its use in creating new materials with unique properties, such as biodegradable polymers and smart materials that respond to environmental stimuli.

The future prospects for Fmoc-aoac-oh are promising, with ongoing research aimed at expanding its applications and improving its performance. Advances in synthetic chemistry and biotechnology are expected to drive further innovation in this field, leading to new breakthroughs in drug development and material science.

In conclusion, Fmoc-aoac-oh (CAS No: 123106-21-8) is a versatile and essential reagent in modern chemical research. Its broad range of applications, from peptide synthesis to protein engineering and analytical chemistry, underscores its importance in advancing scientific knowledge and technological development.